(Z)-methyl 2-(3-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate

• IUPAC Name: methyl 2-[3-[(Z)-(6-methoxy-3-oxo-1-benzofuran-2-ylidene)methyl]phenoxy]acetate
• InChI: InChI=1S/C19H16O6/c1-22-13-6-7-15-16(10-13)25-17(19(15)21)9-12-4-3-5-14(8-12)24-11-18(20)23-2/h3-10H,11H2,1-2H3/b17-9-
• InChI Key: GEYBXTWXGSNKPW-MFOYZWKCSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)OCC(=O)OC)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)OCC(=O)OC)/O2
• Molecular Formula: C19H16O6
• Molecular Weight: 340.3 g/mol

Description

(Z)-methyl 2-(3-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenoxy)acetate is a chemical compound that has been widely studied due to its potential applications in scientific research. This compound is also known as C23H18O7 and has a molecular weight of 410.38 g/mol.

Scientific Research Applications

Fluoroionophores for Metal Cation Detection

Research has explored the development of fluoroionophores based on diamine-salicylaldehyde derivatives, indicating a potential application of similar compounds in metal cation detection. These fluoroionophores have been studied for their spectral diversity upon interaction with various metal cations, showing specificity for chelating Zn+2 in both organic and semi-aqueous solutions. Such compounds are of interest for their applications in cellular metal staining, utilizing fluorescence methods to identify metal presence and concentrations (Hong et al., 2012).

Herbicidal Activity

Isomers similar to the compound have been synthesized and evaluated for herbicidal activity. Research into the E and Z geometrical isomers of specific methyl esters showed no significant difference in herbicidal effects on broadleaf weeds, indicating potential agricultural applications (Hayashi & Kouji, 1990).

Antimicrobial Activity

A series of derivatives bearing structural resemblance to the compound have been synthesized and tested for their antimicrobial activity. Such studies suggest potential applications in developing new antimicrobial agents (Pervaram et al., 2018).

Intramolecular Cyclization

Research has shown the synthesis of multisubstituted acetates via intramolecular carboalkoxylation, pointing towards synthetic methodologies that could be applied to compounds with similar structural frameworks. This area of study is crucial for the development of novel organic compounds with potential applications in material science and medicinal chemistry (Nakamura et al., 2008).

Crystal Structure Characterization

The synthesis and crystal structure characterization of compounds structurally related to the query compound have been documented. Understanding the crystal structures of such compounds can lead to applications in materials science, where the arrangement of molecules affects the material's properties (Mao et al., 2015).